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chloropropanediol

Cat. No.: B15547506

Get Quote

For researchers, scientists, and drug development professionals engaged in the analysis of 3-

monochloropropane-1,2-diol (3-MCPD) esters, the selection of appropriate certified reference

materials (CRMs) is a critical factor in ensuring the accuracy and reliability of analytical data.

This guide provides a comparative overview of available CRMs, supported by experimental

data and detailed methodologies, to aid in the selection process.

The formation of 3-MCPD esters and related compounds, such as 2-MCPD esters and glycidyl

esters, is a significant concern in thermally processed foods, particularly refined vegetable oils

and infant formula.[1] Regulatory bodies worldwide have set maximum levels for these process

contaminants, necessitating robust analytical methods and the use of high-quality CRMs for

their monitoring.

Comparison of Commercially Available Certified
Reference Materials
The choice of a CRM is often dictated by the food matrix being analyzed and the specific

analytes of interest. Currently, CRMs for 3-MCPD esters are available in matrices such as

infant formula and vegetable oil. Below is a comparison of some commercially available CRMs.
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Certified
Reference
Material

Supplier/Pr
ovider

Matrix
Certified
Analytes

Certified
Value
(mg/kg)

Uncertainty
(mg/kg)

ERM®-

BD087[2]

Joint

Research

Centre (JRC)

Infant

Formula

Sum of 3-

MCPD and 3-

MCPD esters

(as 3-MCPD)

0.120 0.012

Sum of 2-

MCPD and 2-

MCPD esters

(as 2-MCPD)

0.066 0.008

FAPAS® QC

Material

T2679QC[3]

Fera Science

Ltd.
Vegetable Oil

3-MCPD fatty

acid esters

(as 3-MCPD)

Assigned

Value (lot

specific)

Standard

Deviation (lot

specific)

2-MCPD fatty

acid esters

(as 2-MCPD)

Assigned

Value (lot

specific)

Standard

Deviation (lot

specific)

Glycidyl fatty

acid esters

(as glycidol)

Assigned

Value (lot

specific)

Standard

Deviation (lot

specific)

Restek®

CRM

31016[4]

Restek
Methanol

(Solution)

3-Chloro-1,2-

propanediol

(3-MCPD)

100 µg/mL Not specified

Note: The certified values and uncertainties for FAPAS® quality control materials are

determined through proficiency testing rounds and are specific to each lot. Users should refer

to the certificate of analysis for the specific batch. The Restek® CRM is a solution standard of

the free 3-MCPD, not the esterified form, and is intended for calibration purposes.

Performance in Proficiency Testing Schemes
Proficiency testing (PT) schemes are a valuable tool for assessing the performance of

analytical laboratories and, indirectly, the suitability of the CRMs and methods they employ.
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Organizations like Fapas® regularly conduct PTs for the analysis of 3-MCPD esters in various

food matrices.

In a typical Fapas® proficiency test for 3-MCPD in vegetable oil, participating laboratories

analyze a homogenous test material and report their results.[5] Fapas® then assigns a value to

the test material based on the consensus of the participants' results and provides a z-score to

each laboratory to indicate their performance. A satisfactory z-score (typically between -2 and

2) indicates that the laboratory's result is in good agreement with the assigned value, providing

confidence in their analytical method and the CRMs used for calibration and quality control.[6]

A 2010 proficiency test on the determination of 3-MCPD esters in edible oil, organized by the

Institute for Reference Materials and Measurements (IRMM), highlighted the challenges in

achieving comparable results among laboratories. The study revealed that the application of

different analytical procedures could lead to significant variations in reported values, with the

percentage of successful laboratories for a contaminated palm oil sample being 56%.[7] This

underscores the importance of using well-characterized CRMs and validated, standardized

methods to minimize analytical variability.

Experimental Protocols for 3-MCPD Ester Analysis
The analysis of 3-MCPD esters typically involves an indirect approach, where the esters are

cleaved to release the free 3-MCPD, which is then derivatized and quantified by gas

chromatography-mass spectrometry (GC-MS). Several official methods have been established

by organizations such as the American Oil Chemists' Society (AOCS).

Overview of AOCS Official Methods[8]
AOCS Official Method Cd 29a-13: This method involves the acid-catalyzed transesterification

of the 3-MCPD and glycidyl esters. Glycidyl esters are converted to 3-monobromo-1,2-

propanediol (3-MBPD) esters prior to cleavage. The released 3-MCPD and 3-MBPD are then

derivatized with phenylboronic acid (PBA) for GC-MS analysis.[8]

AOCS Official Method Cd 29b-13: This is an alkaline-catalyzed method that involves the

release of 3-MCPD and glycidol. It consists of two parallel assays to differentiate between

the genuine 3-MCPD content and the 3-MCPD formed from the conversion of glycidol during

the analysis.[9]
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AOCS Official Method Cd 29c-13: This is a differential method that also uses alkaline-

catalyzed cleavage. Two separate analyses are performed. In the first, both 3-MCPD and

glycidol are converted to 3-MCPD. In the second, only the original 3-MCPD is measured.

The glycidol concentration is then calculated by the difference.[10]

The following diagram illustrates a general experimental workflow for the analysis of 3-MCPD

esters using an indirect method.

Sample Preparation

Ester Cleavage

Purification

Derivatization Instrumental Analysis
Food Sample (e.g., Oil, Infant Formula) Homogenization/Extraction of Fat Addition of Isotopically Labeled Internal Standard (e.g., 3-MCPD-d5 esters)

Acid-Catalyzed Transesterification
(e.g., AOCS Cd 29a-13)

Indirect Method Option 1

Alkaline-Catalyzed Transesterification
(e.g., AOCS Cd 29b/c-13)

Indirect Method Option 2

Liquid-Liquid Extraction Solid Phase Extraction (SPE)

Derivatization with Phenylboronic Acid (PBA) GC-MS or GC-MS/MS Analysis Quantification against Calibration Curve

Click to download full resolution via product page

Experimental workflow for 3-MCPD ester analysis.

Conclusion
The accurate determination of 3-MCPD esters in food products is essential for regulatory

compliance and consumer safety. The selection of a suitable certified reference material is a

cornerstone of a robust analytical quality assurance program. CRMs in relevant food matrices,

such as ERM®-BD087 for infant formula and FAPAS® QC materials for vegetable oil, provide

excellent tools for method validation and ongoing performance monitoring. The use of these

CRMs in conjunction with validated, internationally recognized methods, such as the AOCS

official methods, will enable laboratories to generate reliable and defensible data for these

important food contaminants. Participation in proficiency testing schemes further allows

laboratories to benchmark their performance against their peers and demonstrate their

competence in this challenging analysis.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/21790/an_04-ad-0281-en.pdf
https://www.benchchem.com/product/b15547506/docs?utm_src=pdf-body-img#evaluating-certified-reference-materials-for-3-mcpd-esters-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547506?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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